Cas no 2680666-68-4 (4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid)

• Product Name: 4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid
• CAS No: 2680666-68-4
• MF: C₉H₇F₃N₂O₃
• MW: 248.158692598343
• CID: 5646647
• PubChem ID: 165907184
• Update Time: 2025-10-28

4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278204
• 2680666-68-4
• 4-methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid
• 4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid

• Inchi： 1S/C9H7F3N2O3/c1-4-2-3-13-6(7(15)16)5(4)14-8(17)9(10,11)12/h2-3H,1H3,(H,14,17)(H,15,16)
• InChI Key： PTWVCIFZGNXDPA-UHFFFAOYSA-N
• SMILES： FC(C(NC1C(C(=O)O)=NC=CC=1C)=O)(F)F

Computed Properties

• Exact Mass: 248.04087658g/mol
• Monoisotopic Mass: 248.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.3Ų

Additional information on 4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid

4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid (CAS No. 2680666-68-4): A Comprehensive Overview

The compound 4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid (CAS No. 2680666-68-4) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique trifluoroacetamido and carboxylic acid functional groups, which contribute to its reactivity and potential applications in drug discovery and material science.

Recent trends in AI-driven drug discovery and green chemistry have increased interest in compounds like 4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid. Researchers are particularly focused on its potential as a building block for bioactive molecules, with applications ranging from kinase inhibitors to herbicide development. The presence of both electron-withdrawing (trifluoroacetamido) and electron-donating (methyl) groups makes this compound particularly interesting for structure-activity relationship studies.

The physical and chemical properties of 4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid make it suitable for various synthetic applications. Its molecular weight of 248.16 g/mol and hydrogen bonding capacity (both donor and acceptor sites) contribute to its solubility profile in polar organic solvents. These characteristics are frequently searched by medicinal chemists looking for novel heterocyclic scaffolds or fluorinated building blocks.

In the context of sustainable chemistry, there's growing interest in the environmental profile of fluorinated compounds like 4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid. Current research focuses on developing eco-friendly synthesis routes for such molecules, addressing common search queries about green alternatives to traditional fluorination methods. The compound's stability under various conditions also makes it attractive for long-term storage applications.

The analytical characterization of 4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid typically involves techniques such as HPLC purity analysis, NMR spectroscopy (particularly 19F NMR for the trifluoromethyl group), and mass spectrometry. These analytical methods are frequently searched by quality control specialists working with fluorinated pharmaceutical intermediates.

Market trends indicate increasing demand for custom synthesis of specialized compounds like 4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid, particularly from contract research organizations serving the drug discovery sector. The compound's potential applications in developing next-generation agrochemicals have also attracted attention from agricultural research institutions.

From a regulatory perspective, 4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid is not currently listed on major chemical control inventories, making it accessible for research purposes. However, proper laboratory safety protocols should always be followed when handling this or any chemical substance, addressing common safety-related search queries from researchers.

The storage and handling of 4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid typically requires protection from moisture and storage at room temperature. These practical considerations are frequently searched by laboratory technicians and inventory managers working with specialty chemicals.

Looking ahead, the development of new synthetic methodologies for 4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid and its derivatives represents an active area of research. The compound's potential in medicinal chemistry continues to drive interest, particularly in the context of developing targeted therapies and precision medicine approaches.

For researchers interested in structure-activity relationships, the 4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid scaffold offers numerous opportunities for modification. The presence of multiple functional groups allows for diverse derivatization strategies, making it a versatile intermediate in organic synthesis.

In conclusion, 4-Methyl-3-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid (CAS No. 2680666-68-4) represents an important chemical building block with wide-ranging applications in pharmaceutical and agrochemical research. Its unique structural features and growing relevance in drug discovery pipelines ensure continued interest from the scientific community.